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Compound of Interest

Compound Name: 3'-Methoxy-4'-nitroflavone

Cat. No.: B1677366 Get Quote

This document provides essential safety and operational guidance for researchers, scientists,

and drug development professionals handling 3'-Methoxy-4'-nitroflavone (CAS No. 145370-

39-4).[1][2] As a biologically active aryl hydrocarbon receptor (AhR) antagonist used in

experimental research, this compound requires meticulous handling to ensure personnel safety

and experimental integrity.[1][3]

A comprehensive Safety Data Sheet (SDS) for this specific compound is not readily available in

public databases. Therefore, this guide is built upon the foundational principles of chemical

safety, prudent laboratory practices, and a hazard assessment derived from its chemical

structure and data on analogous compounds.[4][5] We will operate under the precautionary

principle, which assumes any substance of unknown toxicity is potentially hazardous.

Inferred Hazard Assessment and Risk Profile
3'-Methoxy-4'-nitroflavone is a solid, off-white to light yellow powder.[6] Its structure, featuring

a nitro group and a flavone backbone, suggests potential hazards that must be managed

through engineering controls and robust personal protective equipment (PPE).

Physical Form: As a powder, it poses a significant inhalation risk and can easily contaminate

surfaces, leading to inadvertent exposure.[7]
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Chemical Class: Nitro-aromatic compounds can have toxicological effects. Structurally

similar chemicals, such as 3-Methoxy-4-nitrophenol and 3-Methoxy-4-nitrobenzaldehyde, are

classified as harmful if swallowed, causing skin irritation, serious eye irritation, and

respiratory irritation.[8][9] It is prudent to assume 3'-Methoxy-4'-nitroflavone shares a

similar hazard profile.

Biological Activity: As a potent AhR antagonist, its systemic effects via unintentional exposure

are unknown and should be avoided.[3]

Potential Hazard Basis of Assessment
Primary Route of

Exposure

Recommended

Control Measure

Respiratory

Irritation/Toxicity

Inhalation of fine

powder; Analogy to

similar nitro-

compounds.[8][9]

Inhalation

Use of a certified

chemical fume hood

or ventilated

enclosure; Respiratory

protection.

Skin

Irritation/Absorption

Direct contact with the

powder or solutions.
Dermal Contact

Use of appropriate

chemical-resistant

gloves and a lab coat.

[10]

Serious Eye Irritation
Contact with airborne

particles or splashes.
Ocular Contact

Use of chemical

safety goggles or a

face shield.[11]

Toxicity if Swallowed

Ingestion via

contaminated hands

or surfaces.

Ingestion

Strict prohibition of

eating/drinking in the

lab; Proper hand

hygiene.[12]

The Core of Protection: A Multi-Layered PPE
Strategy
The selection of PPE is not merely a checklist; it is a system designed to provide barriers

against specific hazards at each stage of the experimental workflow. The following PPE is

mandatory for all procedures involving 3'-Methoxy-4'-nitroflavone.
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Primary Engineering Control: All handling of the powdered form of this compound must be

performed within a certified chemical fume hood or a similar ventilated enclosure to minimize

airborne particles.[5]

Hand Protection:

Requirement: Double-gloving with nitrile gloves is required. Nitrile provides good

resistance to a broad range of chemicals.[13]

Causality: The first pair of gloves protects the skin, while the outer pair serves as the

working pair that can be removed immediately upon known or suspected contamination,

protecting the inner glove and preventing the spread of contamination.[14] Gloves should

have long cuffs that can be tucked under the sleeves of the lab coat.[14]

Body Protection:

Requirement: A lab coat with long sleeves and elastic or knit cuffs.

Causality: This prevents deposition of the chemical powder on personal clothing and skin.

The tight-fitting cuffs prevent particles from entering the sleeve.[13]

Eye and Face Protection:

Requirement: Chemical safety goggles conforming to ANSI Z87.1 or EN 166 standards

are mandatory.[11] When there is a significant risk of splashing (e.g., handling larger

volumes of solutions), a full-face shield should be worn in addition to goggles.[13]

Causality: Goggles provide a seal around the eyes to protect against fine particulates and

splashes from all directions. Standard safety glasses do not offer adequate protection from

airborne powders.[15]

Respiratory Protection:

Requirement: While a fume hood is the primary control, if weighing procedures or

transfers have the potential to generate dust outside of a contained system, a NIOSH-

approved N95 respirator is required.[14][16]
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Causality: An N95 respirator will filter out at least 95% of airborne particles, providing a

critical layer of defense against inhalation. Surgical masks offer no protection from

chemical dust.[14]

Operational Plan: Step-by-Step Protocols
Adherence to a strict, logical workflow is critical for safety. The following protocols must be

followed without deviation.

The order in which PPE is put on (donned) and taken off (doffed) is crucial to prevent cross-

contamination.

Donning Sequence (Clean Area) Doffing Sequence (At Work Area Exit)

1. Lab Coat 2. Inner Gloves 3. Goggles / Face Shield 4. Outer Gloves
(Over Cuffs)

1. Outer Gloves
(Contaminated) 2. Goggles / Face Shield 3. Lab Coat

(Roll Inward) 4. Inner Gloves

Exposure Event Occurs

Skin Contact Eye Contact Inhalation Spill

Remove contaminated clothing.
Wash area with soap and water

for 15 minutes. [10]

Immediately flush eyes with
eyewash for 15 minutes,

lifting eyelids. [7]

Move to fresh air immediately.
Seek medical attention. [10]

Alert others. Evacuate if large.
Contain with absorbent pads.

Do NOT dry sweep. [26]

Seek Medical Attention
(Bring SDS of similar compound)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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